Cas no 2241107-61-7 ((1R)-1-(1,2-Thiazol-5-yl)ethanol)

(1R)-1-(1,2-Thiazol-5-yl)ethanol structure
2241107-61-7 structure
Product Name:(1R)-1-(1,2-Thiazol-5-yl)ethanol
CAS No:2241107-61-7
MF:C5H7NOS
MW:129.180179834366
CID:5771753
PubChem ID:95913778
Update Time:2025-09-20

(1R)-1-(1,2-Thiazol-5-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2241107-61-7
    • EN300-3698387
    • (1R)-1-(1,2-Thiazol-5-yl)ethanol
    • (1R)-1-(1,2-thiazol-5-yl)ethan-1-ol
    • 5-Isothiazolemethanol, α-methyl-, (αR)-
    • (R)-1-(Isothiazol-5-yl)ethan-1-ol
    • Inchi: 1S/C5H7NOS/c1-4(7)5-2-3-6-8-5/h2-4,7H,1H3/t4-/m1/s1
    • InChI Key: IBQOBJBPEDHKFL-SCSAIBSYSA-N
    • SMILES: S1C(=CC=N1)[C@@H](C)O

Computed Properties

  • Exact Mass: 129.02483502g/mol
  • Monoisotopic Mass: 129.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • Density: 1.251±0.06 g/cm3(Predicted)
  • Boiling Point: 149.7±22.0 °C(Predicted)
  • pka: 13.68±0.20(Predicted)

(1R)-1-(1,2-Thiazol-5-yl)ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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